Cas no 2003822-47-5 (tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}morpholine-4-carboxylate)

• Product Name: tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}morpholine-4-carboxylate
• CAS No: 2003822-47-5
• MF: C₁₆H₂₆N₄O₃
• MW: 322.402643680573
• CID: 5961395
• PubChem ID: 165963201
• Update Time: 2025-05-20

tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}morpholine-4-carboxylate
• 2003822-47-5
• tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}morpholine-4-carboxylate
• EN300-1076512

• Inchi： 1S/C16H26N4O3/c1-15(2,3)23-14(21)20-7-8-22-12(9-20)16(4)13-11(5-6-19-16)17-10-18-13/h10,12,19H,5-9H2,1-4H3,(H,17,18)
• InChI Key： XUDOGBXGSVWXHK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C1(C)C2=C(CCN1)NC=N2

Computed Properties

• Exact Mass: 322.20049070g/mol
• Monoisotopic Mass: 322.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}morpholine-4-carboxylate

Research Brief on tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}morpholine-4-carboxylate (CAS: 2003822-47-5)

The compound tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}morpholine-4-carboxylate (CAS: 2003822-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both imidazo[4,5-c]pyridine and morpholine moieties in its structure suggests its versatility in interacting with various biological targets. Researchers have explored its role in modulating enzyme activity, particularly in the context of kinase inhibition, which is crucial for the development of targeted cancer therapies.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}morpholine-4-carboxylate exhibited potent inhibitory activity against certain protein kinases involved in tumor growth and metastasis. The study utilized a combination of computational modeling and in vitro assays to validate the compound's efficacy.

In addition to its potential in oncology, this compound has also been investigated for its role in central nervous system (CNS) disorders. A recent preprint article (2024) reported that structural analogs of tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}morpholine-4-carboxylate showed promising activity in modulating neurotransmitter receptors, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound's stability and reactivity have been subjects of interest. Researchers have developed optimized protocols for its synthesis, ensuring high yields and purity, which are critical for its use in further drug development. The tert-butyloxycarbonyl (Boc) protecting group in the molecule provides a convenient handle for subsequent functionalization, making it a valuable building block in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's potential as a versatile scaffold for the development of novel therapeutics.

In conclusion, tert-butyl 2-{4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}morpholine-4-carboxylate represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research. Continued exploration of its derivatives and mechanisms of action will likely yield further insights into its therapeutic potential.